Cas no 5129-37-3 (Propanoic acid,2,2-dimethyl-, butyl ester)

Propanoic acid,2,2-dimethyl-, butyl ester Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-, butyl ester
• butyl 2,2-dimethylpropanoate
• 2,2-Dimethylpropionic acid, buthyl ester
• Butyl pivalate
• n-Butyl pivalate
• Pivalicacid, butyl ester (7CI,8CI)
• butyl-2,2-dimethylpropanoate
• FCDMDSDHBVPGGE-UHFFFAOYSA-N
• SCHEMBL126843
• Butyl neopentanoate
• AKOS006239759
• Propanoic acid, 2,2-dimethyl-, butyl ester
• 5129-37-3
• DTXSID40199285
• Butyl 2,2-dimethylpropanoate
• G77138
• DTXCID70121776
• +Expand

• InChIKey： FCDMDSDHBVPGGE-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18O2/c1-5-6-7-11-8(10)9(2,3)4/h5-7H2,1-4H3
• SMILES： CCCCOC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 158.13074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 158.130679813g/mol
• Heavy Atom Count: 11
• Complexity: 122
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3